Cas no 1862511-55-4 (3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione)

• Product Name: 3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione
• CAS No: 1862511-55-4
• MF: C₈H₁₁NO₂S₂
• MW: 217.308439493179
• CID: 5103932
• Update Time: 2026-03-03

3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenemethanamine, N-(1,1-dioxido-3-thietanyl)-
• 3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione

• Inchi： 1S/C8H11NO2S2/c10-13(11)5-8(6-13)9-3-7-1-2-12-4-7/h1-2,4,8-9H,3,5-6H2
• InChI Key： XYZFYPVOBJPMNN-UHFFFAOYSA-N
• SMILES： C1SC=CC=1CNC1CS(=O)(=O)C1

Additional information on 3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione

3-{[(Thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione: A Comprehensive Overview

The compound with CAS No. 1862511-55-4, known as 3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of thietane diones, which are cyclic ketones with a sulfur atom in the ring. The presence of a thiophene ring and an amino group introduces interesting electronic and steric properties, making it a subject of interest in various fields of chemistry and materials science.

Thietane diones are known for their ability to form stable five-membered rings, which are resistant to ring-opening reactions under mild conditions. The thiophene moiety in this compound adds aromaticity and conjugation, enhancing its electronic properties. Recent studies have shown that such compounds can act as efficient electron acceptors in organic photovoltaic devices, making them promising candidates for next-generation solar cells.

The amino group attached to the thiophene ring plays a crucial role in modulating the electronic properties of the molecule. This functional group can participate in hydrogen bonding and other non-covalent interactions, which are essential for applications in drug design and supramolecular chemistry. Researchers have explored the use of this compound as a building block for constructing bio-inspired molecules that mimic natural enzymes or receptors.

One of the most exciting developments involving 3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione is its application in polymer synthesis. By incorporating this compound into polymer backbones, scientists have created materials with enhanced mechanical strength and thermal stability. These polymers are being investigated for use in high-performance composites and advanced coatings.

In the field of medicinal chemistry, this compound has shown potential as a lead molecule for developing new drugs. Its ability to form stable complexes with metal ions has led to its use in designing chelating agents for treating metal poisoning. Additionally, studies have demonstrated that this compound exhibits anti-inflammatory and antioxidant properties, suggesting its potential role in therapeutic applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione. Quantum mechanical calculations have revealed that the molecule's aromaticity and conjugation pathways significantly influence its reactivity and stability. These findings have paved the way for more precise predictions of its behavior in different chemical environments.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have developed efficient routes to prepare 3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione, ensuring high yields and purity levels. These synthetic methods are being optimized further to reduce costs and improve scalability for industrial applications.

In conclusion, 3-{[(thiophen-3-yl)methyl]amino}-1λ?-thietane-1,1-dione is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for exploring new chemical reactions and developing innovative materials. As research continues to uncover its potential, this compound is poised to play a significant role in advancing modern science and technology.